Cas no 2060032-25-7 (3-(chloromethyl)-6-fluoroimidazo1,2-apyridine Hydrochloride)

• Product Name: 3-(chloromethyl)-6-fluoroimidazo1,2-apyridine Hydrochloride
• CAS No: 2060032-25-7
• MF: C₈H₇Cl₂FN₂
• MW: 221.05898308754
• CID: 4635509
• Update Time: 2025-07-17

3-(chloromethyl)-6-fluoroimidazo1,2-apyridine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-6-fluoroimidazo[1,2-a]pyridine Hydrochloride
• 3-(chloromethyl)-6-fluoroimidazo1,2-apyridine Hydrochloride

• Inchi： 1S/C8H6ClFN2.ClH/c9-3-7-4-11-8-2-1-6(10)5-12(7)8;/h1-2,4-5H,3H2;1H
• InChI Key： YDIREDBWZGILAQ-UHFFFAOYSA-N
• SMILES： C(C1=CN=C2C=CC(F)=CN12)Cl.Cl

Additional information on 3-(chloromethyl)-6-fluoroimidazo1,2-apyridine Hydrochloride

Research Brief on 3-(chloromethyl)-6-fluoroimidazo[1,2-a]pyridine Hydrochloride (CAS: 2060032-25-7)

3-(chloromethyl)-6-fluoroimidazo[1,2-a]pyridine hydrochloride (CAS: 2060032-25-7) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and biological relevance.

Recent literature indicates that 3-(chloromethyl)-6-fluoroimidazo[1,2-a]pyridine hydrochloride serves as a critical building block for the development of novel small-molecule inhibitors targeting protein kinases. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. The compound's unique structural features, such as the chloro-methyl and fluoro substituents, make it an attractive scaffold for further chemical modifications to enhance binding affinity and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 3-(chloromethyl)-6-fluoroimidazo[1,2-a]pyridine hydrochloride as a precursor to synthesize a series of potent and selective inhibitors of the fibroblast growth factor receptor (FGFR) family. The study demonstrated that derivatives of this compound exhibited nanomolar inhibitory activity against FGFR1-4, with promising pharmacokinetic properties. These findings underscore the compound's potential in the development of targeted therapies for FGFR-driven cancers.

Another significant application of this compound was reported in a 2022 ACS Chemical Biology article, where it was employed in the synthesis of covalent inhibitors for Bruton's tyrosine kinase (BTK). The researchers leveraged the reactive chloromethyl group to introduce covalent warheads, resulting in inhibitors with improved target engagement and prolonged pharmacodynamic effects. This approach highlights the versatility of 3-(chloromethyl)-6-fluoroimidazo[1,2-a]pyridine hydrochloride in the design of covalent drugs, a growing area of interest in drug discovery.

From a synthetic perspective, recent advancements have focused on optimizing the production of 3-(chloromethyl)-6-fluoroimidazo[1,2-a]pyridine hydrochloride to improve yield and purity. A 2023 Organic Process Research & Development paper detailed a scalable and cost-effective synthetic route, employing continuous flow chemistry to enhance efficiency and reduce environmental impact. This methodological innovation is expected to facilitate broader access to the compound for research and development purposes.

In conclusion, 3-(chloromethyl)-6-fluoroimidazo[1,2-a]pyridine hydrochloride (CAS: 2060032-25-7) continues to be a valuable intermediate in medicinal chemistry, with recent studies demonstrating its utility in the development of kinase inhibitors and covalent drugs. Its structural flexibility and reactivity make it a promising scaffold for future drug discovery efforts. Ongoing research is likely to further explore its applications in targeting other disease-relevant kinases and beyond.